Cas no 1040660-28-3 (2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-ethylphenyl)acetamide)

• Product Name: 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-ethylphenyl)acetamide
• CAS No: 1040660-28-3
• MF: C₂₄H₂₃N₃O₂S₂
• MW: 449.588322877884
• CID: 5384701
• Update Time: 2025-05-24

2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-ethylphenyl)acetamide
• Acetamide, 2-[(3-ethyl-3,4-dihydro-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(3-ethylphenyl)-

• Inchi： 1S/C24H23N3O2S2/c1-3-16-9-8-12-18(13-16)25-20(28)15-31-24-26-21-19(17-10-6-5-7-11-17)14-30-22(21)23(29)27(24)4-2/h5-14H,3-4,15H2,1-2H3,(H,25,28)
• InChI Key： MMEMFFUANKPTEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CC)=C1)(=O)CSC1N(CC)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-ethylphenyl)acetamide

Introduction to 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl})-N-(3-ethylphenyl)acetamide (CAS No. 1040660-28-3)

2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl})-N-(3-ethylphenyl)acetamide, identified by its CAS number 1040660-28-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a sulfanyl moiety and an acetamide group, enhances its potential as a pharmacophore in drug design and development.

The molecular framework of this compound is characterized by a thieno[3,2-d]pyrimidine core, which is a fused ring system consisting of a thiophene ring connected to a pyrimidine ring. This structural motif is particularly noteworthy due to its ability to interact with biological targets in unique ways. The 3-ethyl and 4-oxo substituents on the thienopyrimidine ring contribute to the compound's complexity and may play crucial roles in modulating its biological activity. Additionally, the 7-phenyl group introduces aromaticity, which can influence both the electronic properties and the binding affinity of the molecule.

The sulfanyl (-S-) group attached to the thienopyrimidine ring is a key feature that distinguishes this compound from other members of the thienopyrimidine family. Sulfanyl groups are known to participate in various chemical reactions and biological interactions, making them valuable in the design of bioactive molecules. In particular, the sulfanyl moiety can engage in hydrogen bonding and hydrophobic interactions with biological targets, thereby enhancing the compound's binding affinity and selectivity.

The acetamide group (-NHCOCH₃) at the N-position of the 3-ethylphenyl moiety further contributes to the compound's structural diversity. Acetamide groups are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. Moreover, they can serve as pharmacophoric elements that interact with specific biological targets, influencing the compound's pharmacological properties.

In recent years, there has been growing interest in thienopyrimidine derivatives as potential therapeutic agents. These compounds have shown promise in various areas of medical research, including anticancer, anti-inflammatory, and antimicrobial applications. The unique structural features of 2-{(3ethyl4oxo7phenyl3H4Hthieno[32d]pyrimidin2yl)sulfanyl})N(3ethylphenyl)acetamide make it an attractive candidate for further investigation in these fields.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfanyl group into the thienopyrimidine core is particularly challenging and requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

Evaluation of the biological activity of 2-{(3ethyl4oxo7phenyl3H4Hthieno[32d]pyrimidin2yl)sulfanyl})N(3ethylphenyl)acetamide has revealed several promising properties. Preclinical studies have indicated that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in cancer progression. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

The pharmacokinetic profile of this compound is also an area of active research. Understanding how the body processes and eliminates 2-{(3ethyl4oxo7phenyl3H4Hthieno[32d]pyrimidin2yl)sulfanyl})N(3ethylphenyl)acetamide is crucial for optimizing its therapeutic potential. Studies have shown that this compound exhibits moderate bioavailability and a reasonable half-life, suggesting its feasibility for clinical application.

In conclusion, 2-{(3ethyl4oxo7phenyl3H4Hthieno[32d]pyrimidin2yl)sulfanyl})N(3ethylphenyl)acetamide (CAS No. 1040660-28-3) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Continued investigation into its mechanisms of action and clinical efficacy will be essential to unlock its full therapeutic potential.